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Compound of Interest

6-Hydrazino-1H-indazol-3-ylamine
Compound Name:

dihydrochloride
CAS No.: 1303968-48-0
Cat. No.: B6321548

Get Quote

Executive Summary

6-Hydrazino-1H-indazol-3-ylamine is a critical bicyclic intermediate utilized in the synthesis of
kinase inhibitors (e.g., substituted indazoles) and energetic materials. Its physicochemical
behavior is governed by three ionizable centers: the amphoteric indazole core, the exocyclic
primary amine, and the 6-position hydrazine motif.[1]

Understanding the ionization state of this molecule is paramount for:
» Reaction Optimization: Controlling regioselectivity during nucleophilic substitutions.
« Purification: Tuning pH for optimal extraction and crystallization.[2]

» Bioavailability: Predicting membrane permeability (LogD) for drug candidates derived from
this scaffold.

Structural Analysis & pKa Prediction
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The molecule contains three distinct ionizable regions.[2] We assign theoretical pKa values
based on validated fragment data.

Site A: The 6-Hydrazino Group (-NH-NH2)

o Type: Weak Base.[2]

o Chemistry: Aryl hydrazines are significantly less basic than alkyl hydrazines due to lone-pair
delocalization into the aromatic system.[2]

» Reference Standard: Phenylhydrazine (
)[2]
e Predicted pKa:5.0 — 5.4 (Conjugate Acid).[2]

e Behavior: This is likely the most basic site.[2] At physiological pH (7.4), this group is
predominantly neutral (

).[1][2] It becomes protonated below pH 5.[2]

Site B: The 3-Amino-Indazole Core[3][4]

o Type: Very Weak Base.[2]
e Chemistry: The 3-amino group (

) donates electron density to the pyrazole ring. Protonation typically occurs at the N2 ring
nitrogen, stabilized by resonance with the 3-amino group (forming an amidine-like cation),
rather than on the exocyclic amine itself.

+ Reference Standard: 3-Aminoindazole (

).[2]

o Predicted pKa:3.2 — 3.8 (Conjugate Acid).[2]

» Behavior: Requires acidic conditions (pH < 3) to fully protonate.[2]
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Site C: The Indazole N1 Proton (-NH-)
o Type: Weak Acid.[2]

e Chemistry: The proton on the N1 nitrogen of the indazole ring is acidic.

o Reference Standard: 1H-Indazole (

).[2]

e Predicted pKa:13.5 — 14.0.[2]

o Behavior: Remains protonated (neutral) under all physiological and standard workup
conditions unless treated with strong bases (e.g., NaH, NaOH).[1]

: ble of lonization C

lonization Functional . Charge State
Type Estimated pKa
Center Group (pH 7.[2]4)
Terminal
Site 1 Hydrazine ( Base 52+0.3 Neutral (0)

)

Indazole Ring N2

Site 2 ( Base 3.5+0.4 Neutral (0)

)

Indazole Ring N1

Site 3 ( Acid 13.8+05 Neutral (0)

)

lonization Microstates & Pathway

The following diagram illustrates the sequential protonation of the molecule. Note that the
Monocation is the dominant species in weak acid (pH 4), while the Neutral species dominates
at physiological pH.
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Caption: Protonation cascade of 6-Hydrazino-1H-indazol-3-ylamine. The transition from
Monocation to Neutral around pH 5.2 is the critical solubility boundary.

Experimental Determination Protocol

Since theoretical values are estimates, experimental validation is required for precise
formulation.[1][2] The UV-Metric Titration method is recommended over potentiometry due to
the low solubility of the neutral species and the overlapping pKa values.

Methodology: Spectrophotometric Titration (UV-Metric)

Principle: The conjugation of the hydrazine and amino groups with the aromatic ring ensures
that protonation events cause measurable shifts in the UV absorbance spectrum (bathochromic
or hypsochromic shifts).

Protocol Steps:

o Stock Preparation: Dissolve 5 mg of the compound in 10 mL of Methanol (co-solvent is
necessary due to poor agueous solubility of the neutral form).

 Titrant Setup: Prepare 0.1 M HCl and 0.1 M KOH (CO2-free).
e Titration Loop:

o Dilute stock into an aqueous buffer system (KCI ionic strength adjuster, 0.15 M) to reach a
final concentration of ~50 uM.

o Adjust starting pH to 2.0 (fully protonated Dication).

o Titrate upwards to pH 12.0, collecting UV spectra (200—400 nm) at 0.2 pH intervals.[1][2]
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o Data Analysis:

o Use Deconvolution software (e.g., Refinement Pro or HypSpec) to isolate the overlapping
equilibria.[1]

o Watch for the specific shift at 280-320 nm, which corresponds to the indazole ring
conjugation changes.

Self-Validation Check:
« If the calculated pKa is > 7 for the hydrazine group, check for alkyl-hydrazine impurities.

« If precipitation occurs (loss of baseline), increase the Methanol co-solvent % and extrapolate
to 0% aqueous using the Yasuda-Shedlovsky equation.

Implications for Drug Development[3][5]
Solubility & Formulation

e pH < 4: High solubility.[2] The molecule exists as a dication or monocation.[2] Stable in
agueous acid.[2]

e pH 5 - 8:Critical Solubility Window. The molecule is predominantly neutral and hydrophobic.
[2] Expect precipitation in aqueous buffers.[2]

o Recommendation: For synthesis workups, quench hydrazine reactions into acidic water (pH
< 3) to keep the product dissolved, then filter off non-basic impurities.[1] Neutralize to pH 8 to
precipitate the clean product.

Reactivity Warning

The 6-hydrazine moiety is a potent nucleophile.[2]

e At pH > 6: The terminal nitrogen is unprotonated and highly reactive toward electrophiles
(aldehydes, ketones, activated esters).[1]

o Storage: Store as the Dihydrochloride salt (CAS: 1213039-68-4) to prevent oxidative
degradation and auto-condensation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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